Cas no 13001-46-2 (Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1))

• Product Name: Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1)
• CAS No: 13001-46-2
• MF: C₅H₉KOS₂
• MW: 188.35265994072
• CID: 134764
• PubChem ID: 23675782
• Update Time: 2025-04-19

Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1)
• (PIBX)
• Carbonodithioic acid, O-(2-methylpropyl) ester, potas
• EINECS 235-837-2
• i-butyldithiocarbonate,potassium salt
• Isobutyl potassium xanthate
• Potassium isobutoxy xanthogenate
• potassium isobutyl dithiocarbonate
• Potassium isobutyl xanthate
• POTASSIUM ISOBUTYL XANTHATE (SIBX)
• potassium isobutyl xanthogenate
• potassium iso-butyldithiocarbonate
• Potassium O-isobutyl dithiocarbonate
• Potassium O-isobutyl xanthate
• potassium O-iso-butylxanthate
• SODIUM
• Potassium O-(2-methylpropyl) dithiocarbonate
• Dithiocarbonic acid O-isobutyl S-potassium salt
• Dithiocarbonic acid S-potassium O-isobutyl ester salt
• 13001-46-2
• Xanthic acid, isobutyl-, potassium salt
• Potassium isobutylxanthate
• potassium;2-methylpropoxymethanedithioate
• NS00078120
• SCHEMBL5407029
• DTXSID00156293
• CARBONIC ACID, DITHIO-, O-ISOBUTYL ESTER, POTASSIUM SALT
• EC 235-837-2
• Carbonodithioic acid, O-(2-methylpropyl)ester, potassium salt
• CRAXZMAICBMTCW-UHFFFAOYSA-M
• Carbonodithioic acid, O-(2-methylpropyl) ester, potassium salt
• Carbonodithioic acid, O-(2-methylpropyl) ester, potassium salt (1:1)
• potassium,2-methylpropoxymethanedithioate

• Inchi： 1S/C5H10OS2.K/c1-4(2)3-6-5(7)8;/h4H,3H2,1-2H3,(H,7,8);/q;+1/p-1
• InChI Key： CRAXZMAICBMTCW-UHFFFAOYSA-M
• SMILES： [K+].[S-]C(OCC(C)C)=S

Computed Properties

• Exact Mass: 150.0174
• Monoisotopic Mass: 187.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3A^2

Experimental Properties

• Density: 1.098
• Boiling Point: 161.8°C at 760 mmHg
• Flash Point: 51.7°C
• Refractive Index: 1.527
• PSA: 9.23

Carbonodithioic acid,O-(2-methylpropyl) ester, potassium salt (1:1) Security Information

• Hazardous Material transportation number：UN 3342
• Packing Group：II
• Hazard Level：4.2
• HazardClass：4.2
• PackingGroup：II